Cas no 104569-03-1 (Urea, N,N'-bis[(2-chlorophenyl)methyl]-)

• Product Name: Urea, N,N'-bis[(2-chlorophenyl)methyl]-
• CAS No: 104569-03-1
• MF: C₁₅H₁₄Cl₂N₂O
• MW: 309.19046163559
• CID: 3569775
• PubChem ID: 623497
• Update Time: 2025-04-22

Urea, N,N'-bis[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis[(2-chlorophenyl)methyl]-
• 104569-03-1
• CHEMBL1331652
• HMS2771N24
• AKOS029871177
• NNEWTFYPGINMGI-UHFFFAOYSA-N
• N,N'-Bis(2-chlorobenzyl)urea #
• N,N'-Di(o-chlorobenzyl)urea
• 1,3-bis[(2-chlorophenyl)methyl]urea
• Z85932108
• MLS000771838
• DTXSID001324560
• SMR000344283

• Inchi： 1S/C15H14Cl2N2O/c16-13-7-3-1-5-11(13)9-18-15(20)19-10-12-6-2-4-8-14(12)17/h1-8H,9-10H2,(H2,18,19,20)
• InChI Key： NNEWTFYPGINMGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(NCC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 308.0483185g/mol
• Monoisotopic Mass: 308.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes